6-(2'-Bromopropionyl)-N-methyl-3,4-dihydrocarbostyril

• Molecular Formula: C13H14BrNO2
• Molecular Weight: 296.16 g/mol
• IUPAC Name: 6-(2-bromopropanoyl)-1-methyl-3,4-dihydroquinolin-2-one
• InChI: InChI=1S/C13H14BrNO2/c1-8(14)13(17)10-3-5-11-9(7-10)4-6-12(16)15(11)2/h3,5,7-8H,4,6H2,1-2H3
• InChI Key: JIERFGNRZXWGGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC2=C(C=C1)N(C(=O)CC2)C)Br

Description

6-(2'-Bromopropionyl)-N-methyl-3,4-dihydrocarbostyril is a useful research compound. Its molecular formula is C13H14BrNO2 and its molecular weight is 296.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromopropionyl chloride (41.1 g) is added dropwise to a suspension of the N-methyl product obtained in Step 1. above (18.6 g) and AlCl3 (37.4 g) in chloroform (350 ml). The stirred reaction mixture is refluxed for 4 hours, cooled to RT and stirred with an ice/water mixture for 45 minutes. The reaction mixture is separated, extracted with methylene chloride and the combined extracts are washed with H2O, 5% aq. bicarbonate, H2O, dried, filtered and concentrated in vacuo, yielding a viscous oil, which is crystallized from ethyl acetate affording the desired product, M.P.=86°-88° C.